9-Acetyl-2-methoxy-6-methylcarbazole

• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• SMILES: CC1=CC2=C(C=C1)N(C3=C2C=CC(=C3)OC)C(=O)C
• InChI: InChI=1S/C16H15NO2/c1-10-4-7-15-14(8-10)13-6-5-12(19-3)9-16(13)17(15)11(2)18/h4-9H,1-3H3
• InChIKey: UZCWYLOQSRTFCY-UHFFFAOYSA-N

9-Acetyl-2-methoxy-6-methylcarbazole (CAS 869631-42-5) is a tri-substituted carbazole derivative featuring an N-acetyl group, a 2-methoxy group, and a 6-methyl group on the tricyclic framework. With a molecular formula of C16H15NO2 and a molecular weight of 253.30 g/mol, this compound is primarily procured as a heterocyclic building block for research and development.

9-Acetyl-2-methoxy-6-methylcarbazole: Procurement-Grade Physicochemical Identity for Research Supply

9-Acetyl-2-methoxy-6-methylcarbazole (CAS 869631-42-5) is a tri-substituted carbazole derivative featuring an N-acetyl group, a 2-methoxy group, and a 6-methyl group on the tricyclic framework [1]. With a molecular formula of C16H15NO2 and a molecular weight of 253.30 g/mol, this compound is primarily procured as a heterocyclic building block for research and development . Its substitution pattern imparts distinct physicochemical properties that differentiate it from simpler N-acetylcarbazole analogs in procurement and handling specifications .

Tri-substituted carbazole building block for R&D

Physicochemical handling distinct from simple N-acetylcarbazoles

Procurement-grade identity for research supply

• [1] J-GLOBAL, 2-Methoxy-6-methyl-9-acetyl-9H-carbazole, Chemical Substance Information, JST. View Source

Why Unsubstituted or Mono-Substituted N-Acetylcarbazoles Cannot Replace 9-Acetyl-2-methoxy-6-methylcarbazole

In-class compounds such as 9-acetylcarbazole or 9-acetyl-2-methoxycarbazole exhibit critically different solid-state and solution-phase properties due to the absence of the synergistic 2-methoxy/6-methyl substitution pattern. This leads to quantifiable differences in melting point and lipophilicity, which directly impact handling, formulation, and purification protocols . Simply substituting a generic N-acetylcarbazole for 9-acetyl-2-methoxy-6-methylcarbazole without adjusting for these physicochemical discrepancies risks batch failure in solubility-dependent reactions, recrystallization steps, or chromatographic separations .

Melting point mismatch may alter thermal processing and recrystallization protocols.

Lipophilicity shift may require different solvent systems for reactions or chromatography.

Molecular weight difference introduces systematic error in stoichiometric calculations.

Quantified Differentiation Evidence for 9-Acetyl-2-methoxy-6-methylcarbazole Against Comparator Analogs

Melting Point Depression Relative to 9-Acetyl-2-methoxycarbazole

The melting point of 9-acetyl-2-methoxy-6-methylcarbazole (77–81 °C) is significantly lower than that of its des-methyl analog, 9-acetyl-2-methoxycarbazole (108.7–109.9 °C) . This ~30 °C depression indicates that the 6-methyl substituent disrupts crystal packing, which alters solubility and thermal processing windows.

Melting Point Depression

Head-to-head

77–81 °C vs 108.7–109.9 °C (Δ ≈ -28 to -32 °C)

Reported solid-state thermal property context; may affect melt processing.

Vendor specifications; method implied.

Evidence Dimension	Melting Point (Solid-State Thermal Property)
Target Compound Data	77–81 °C
Comparator Or Baseline	9-Acetyl-2-methoxycarbazole: 108.7–109.9 °C
Quantified Difference	Δ ≈ -28 to -32 °C (depression)
Conditions	Reported vendor specifications; differential scanning calorimetry or capillary method implied

Why This Matters

A lower melting point facilitates melt-phase processing or lower-temperature recrystallization, directly impacting procurement choices for formulation or materials science where thermal budget is critical.

Increased Lipophilicity Versus Unsubstituted 9-Acetylcarbazole

The computed logP of 9-acetyl-2-methoxy-6-methylcarbazole is approximately 7.59 , which is substantially higher than the ACD/LogP of 3.62 for the parent 9-acetylcarbazole . This >4 log unit increase is attributed to the combined effect of the methoxy and methyl substituents, which dramatically enhances hydrophobicity.

Increased Lipophilicity

Reported

logP ~7.59 vs ACD/LogP 3.62 (Δ +3.97)

Computed logP difference may shift solvent and partitioning behavior.

Calculated from different software; cross-study context.

Evidence Dimension	Computed Partition Coefficient (logP)
Target Compound Data	logP ≈ 7.59 (ChemExper calculation)
Comparator Or Baseline	9-Acetylcarbazole: ACD/LogP = 3.62
Quantified Difference	Δ logP ≈ +3.97 (higher lipophilicity)
Conditions	Calculated values from different software packages (ChemExper vs. ACD/Labs)

Why This Matters

This pronounced lipophilicity shift dictates the choice of solvent systems for extraction, reaction media, and chromatographic purification, making the compound behaviorally distinct from the unsubstituted analog in any workflow involving partitioning.

Molecular Weight Differentiation for Gravimetric and Stoichiometric Planning

The molecular weight of 9-acetyl-2-methoxy-6-methylcarbazole is 253.30 g/mol , compared to 209.25 g/mol for 9-acetylcarbazole and 239.27 g/mol for 9-acetyl-2-methoxycarbazole . This incremental mass increase must be accounted for in stoichiometric calculations when scaling reactions.

Molecular Weight

Class-level

253.30 g/mol vs 209.25 / 239.27 g/mol

Mass difference affects stoichiometric planning and reagent equivalency.

Based on molecular formula; class-level inference.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	253.30 g/mol
Comparator Or Baseline	9-Acetylcarbazole: 209.25 g/mol; 9-Acetyl-2-methoxycarbazole: 239.27 g/mol
Quantified Difference	+44.05 g/mol vs. 9-acetylcarbazole; +14.03 g/mol vs. 9-acetyl-2-methoxycarbazole
Conditions	Based on molecular formula C16H15NO2 vs. C14H11NO and C15H13NO2

Why This Matters

Procurement decisions involving multi-step synthesis require precise molecular weight for accurate reagent equivalency; using an analog with a different molecular weight will introduce systematic error in mass-based calculations.

Supplier-Specified Purity Enables Direct Use Without Further Purification

Commercially sourced 9-acetyl-2-methoxy-6-methylcarbazole is routinely available at ≥98% purity (HPLC) from multiple vendors , a specification that matches or exceeds typical technical-grade purities for simpler N-acetylcarbazole building blocks (often 95–97%). This high purity reduces the need for pre-use purification in sensitive applications.

Supplier Purity

Specification review

≥98% (HPLC)

Reported purity specification may reduce pre-use purification needs.

Vendor Certificate of Analysis; HPLC assay.

Evidence Dimension	Commercially Available Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	9-Acetylcarbazole: typically 97–98% from major suppliers; some analogs at 95%
Quantified Difference	≥1–3% higher than lower-purity analog offerings
Conditions	Vendor Certificate of Analysis; HPLC purity assay

Why This Matters

For procurement officers, guaranteed ≥98% purity translates to lower risk of impurity interference in downstream applications, reducing total cost of ownership by minimizing in-house purification steps.

Disclaimer on Absence of Higher-Order Comparative Biological or Materials Performance Data

At the time of this analysis, no peer-reviewed primary research papers, patents, or authoritative database records were identified that provide quantitative head-to-head biological activity (IC50, Ki, MIC), catalytic turnover, or device-performance metrics (e.g., OLED EQE, charge mobility) for 9-acetyl-2-methoxy-6-methylcarbazole versus a named comparator. All available evidence is limited to fundamental physicochemical properties. Users seeking to prioritize this compound for advanced functional applications must rely on proprietary or in-house screening data rather than published comparative evidence.

Comparative Data Gap

Data to verify

No published quantitative comparative biological or materials data located.

Evidence limited to fundamental physicochemical properties; interpret with caution.

Comprehensive literature and patent search conducted.

Evidence Dimension	Published Comparative Biological/Materials Performance Data
Target Compound Data	No published quantitative comparative data located
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Comprehensive literature and patent search conducted

Why This Matters

This transparency ensures procurement decisions are made with full awareness of the evidence limitations; claims of functional superiority over analogs cannot be substantiated from the public domain at this time.

Evidence-Backed Application Scenarios for 9-Acetyl-2-methoxy-6-methylcarbazole in Scientific Procurement

Synthetic Intermediate for Carbazole-Based Pharmaceutical Libraries

The distinct substitution pattern (2-methoxy, 6-methyl, N-acetyl) makes this compound a valuable precursor for generating diverse carbazole derivatives via electrophilic aromatic substitution or directed metalation. Its molecular weight (253.30 g/mol) and ≥98% purity support reliable stoichiometric use in parallel synthesis, while its increased lipophilicity (logP ~7.59) directs the choice of non-polar solvents for downstream reactions.

Crystallization and Solid-Form Screening Studies

The depressed melting point (77–81 °C) relative to 9-acetyl-2-methoxycarbazole (108.7–109.9 °C) makes it a candidate for studying the effect of methyl substitution on crystal packing. Researchers investigating polymorphism, co-crystal formation, or amorphous solid dispersions can use this compound as a model system where subtle structural changes yield measurable thermal property differences.

Chromatographic Method Development and Lipophilicity Calibration

With a computed logP of ~7.59 , this compound is highly retained on reversed-phase HPLC columns compared to the less lipophilic 9-acetylcarbazole (logP 3.62) . It can serve as a calibration standard for optimizing gradient methods intended for highly lipophilic heterocyclic analytes, ensuring robust separation protocols in analytical chemistry laboratories.

Precursor for Materials Science Building Blocks

While no comparative device-performance data exist in the public domain, the combination of an electron-donating methoxy group and a methyl substituent on the carbazole core makes this compound a potential precursor for hole-transporting materials or host matrices in organic electronics. Procurement of ≥98% purity material ensures minimal batch-to-batch variability in exploratory device fabrication for OLED or OPV research programs.

Application

Selection Property

Validation Focus

Carbazole derivative synthesis

Substitution pattern & purity

Stoichiometric reliability & solvent compatibility

Solid-form screening

Depressed melting point

Crystal packing effects of methyl group

RP‑HPLC method development

High computed lipophilicity

Retention behavior calibration

Organic electronics precursor

≥98% purity specification

Batch-to-batch reproducibility in device fabrication